Cas no 175698-08-5 (2-Pyrrolidinone,3-ethyl-3-(1-methylethyl)-(9CI))

2-Pyrrolidinone,3-ethyl-3-(1-methylethyl)-(9CI) structure
175698-08-5 structure
Product Name:2-Pyrrolidinone,3-ethyl-3-(1-methylethyl)-(9CI)
CAS No:175698-08-5
MF:C9H17NO
MW:155.237382650375
CID:112129
PubChem ID:10606999
Update Time:2025-04-18

2-Pyrrolidinone,3-ethyl-3-(1-methylethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinone,3-ethyl-3-(1-methylethyl)-(9CI)
    • SCHEMBL6732401
    • 3-Ethyl-3-isopropylpyrrolidin-2-one
    • 3-ethyl-3-propan-2-ylpyrrolidin-2-one
    • 175698-08-5
    • CHEMBL56839
    • InChI=1/C9H17NO/c1-4-9(7(2)3)5-6-10-8(9)11/h7H,4-6H2,1-3H3,(H,10,11
    • Inchi: 1S/C9H17NO/c1-4-9(7(2)3)5-6-10-8(9)11/h7H,4-6H2,1-3H3,(H,10,11)
    • InChI Key: NFFVWPBBTGYZTI-UHFFFAOYSA-N
    • SMILES: O=C1C(CC)(CCN1)C(C)C

Computed Properties

  • Exact Mass: 155.131014166g/mol
  • Monoisotopic Mass: 155.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 29.1Ų
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